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Compound of Interest

Compound Name: SCR130

Cat. No.: B8180924

Disclaimer: No specific public data was found for a compound designated "SCR130." The
following guidance is based on established best practices for handling potentially hazardous,
novel chemical compounds in a laboratory setting. Researchers must always consult the
specific Safety Data Sheet (SDS) provided by the manufacturer for complete and accurate
safety information.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals. It outlines the necessary personal protective equipment
(PPE), and the operational and disposal plans required for the safe handling of chemical
compounds like SCR130.

Personal Protective Equipment (PPE)

The primary line of defense against chemical exposure is the consistent and correct use of
PPE.[1][2] A thorough hazard assessment of the specific tasks and the chemical's properties
should always be performed to ensure the highest level of protection.[3][4]

Minimum PPE Requirements:

e Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields are the
minimum requirement.[3] For tasks with a splash hazard, such as transferring solutions,
chemical splash goggles should be worn. A face shield, worn over safety glasses or goggles,
is necessary when there is a risk of a significant splash, explosion, or highly exothermic
reaction.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8180924?utm_src=pdf-interest
https://www.benchchem.com/product/b8180924?utm_src=pdf-body
https://www.benchchem.com/product/b8180924?utm_src=pdf-body
https://www.acsmaterial.com/blog-detail/ppe-and-safety-for-chemical-handling.html
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-0
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8180924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Hand Protection: Disposable nitrile gloves are standard for incidental contact. If direct or
prolonged contact is anticipated, double-gloving or using gloves with a higher chemical
resistance rating is recommended. Always consult the manufacturer's glove compatibility
charts for specific chemicals. Gloves should be removed and replaced immediately after
known contact with a chemical.

o Body Protection: A laboratory coat is mandatory to protect clothing and skin from splashes.
For handling highly toxic or corrosive materials, a chemically resistant apron or coveralls
may be necessary. All protective clothing should be buttoned, and appropriate shoes that
cover the entire foot are required.

» Respiratory Protection: Work with volatile compounds or fine powders should be conducted
within a certified chemical fume hood or other ventilated enclosure. If engineering controls
are not sufficient to maintain exposure below permissible limits, a respirator may be required.
Respirator use requires a formal program, including fit testing and training.

Quantitative Data Summary for PPE Selection
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Protection Type

Equipment Specification

Use Case

Eye Protection

ANSI Z87.1 Compliant Safety

Glasses

Minimum requirement for all

lab activities.

Chemical Splash Goggles

Handling liquids, risk of

splashes.

Face Protection

Full-Face Shield (worn with

glasses/goggles)

Dispensing large volumes,

highly reactive chemicals.

Hand Protection

Disposable Nitrile Gloves

Incidental contact, non-

corrosive materials.

Chemical-Resistant Gloves

(e.g., Neoprene, Butyl)

Prolonged contact, handling
corrosive or highly toxic

substances.

Body Protection

Standard Lab Coat

General laboratory use.

Chemically Resistant

Apron/Gown

Handling large quantities of

hazardous materials.

Respiratory

Chemical Fume Hood

Handling volatile substances

or fine powders.

Protection

N95 Respirator or higher

When engineering controls are

insufficient (requires fit testing).

Operational Plan: Step-by-Step Handling Protocol

Adhering to a standardized operational procedure minimizes the risk of exposure and

accidents.

e Preparation: Before handling SCR130, review the Safety Data Sheet (SDS) thoroughly.
Ensure all necessary PPE is available and in good condition. Designate and prepare a

specific work area, preferably within a chemical fume hood.

» Weighing and Transfer: For solid compounds, weigh the material in a fume hood or other

contained space to avoid inhaling dust particles. When transferring liquids, do so slowly and

carefully to avoid splashing. Use appropriate tools like spatulas and funnels.
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» In-Experiment Use: Keep all containers with SCR130 clearly labeled and sealed when not in
immediate use. Maintain situational awareness to prevent spills and cross-contamination.

» Post-Handling: After completing the work, decontaminate the work area and any equipment
used. Remove PPE in the correct order to avoid self-contamination (e.g., gloves first, then
goggles, then lab coat).

e Hygiene: Wash hands thoroughly with soap and water after removing gloves and before
leaving the laboratory.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b8180924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8180924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Review SDS

'

Don PPE

'

Prepare Work Area

Hangling
y

Weigh/Transfer SCR130
(in Fume Hood)

'

Perform Experiment

Cleanup
Y

Decontaminate Area

'

Dispose of Waste

'

Doff PPE

'

Wash Hands

Click to download full resolution via product page

Caption: Experimental workflow for handling SCR130.
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Disposal Plan: Step-by-Step Waste Management

Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

o Waste Segregation: Do not mix different types of chemical waste. Segregate waste streams
based on compatibility (e.g., halogenated solvents, non-halogenated solvents, solid waste).

e Solid Waste: Dispose of all items that have come into direct contact with SCR130, such as
gloves, weigh boats, and pipette tips, in a designated solid hazardous waste container.

e Liquid Waste: Collect all liquid waste containing SCR130 in a clearly labeled, sealed, and
chemically compatible container. Do not overfill waste containers.

o Labeling and Storage: Ensure all waste containers are accurately labeled with "Hazardous
Waste" and list all chemical constituents. Store waste in a designated satellite accumulation
area away from general work areas.

« Final Disposal: Arrange for the collection of the hazardous waste by the institution's
Environmental Health and Safety (EHS) department for final, compliant disposal.
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Caption: Disposal plan for SCR130-contaminated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Protective Measures and Procedures for
Handling SCR130]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8180924+#personal-protective-equipment-for-
handling-scr130]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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